Cas no 33942-49-3 (2-(carbamothioylamino)benzoic acid)

• Product Name: 2-(carbamothioylamino)benzoic acid
• CAS No: 33942-49-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 1460560
• PubChem ID: 3003572
• Update Time: 2025-04-23

2-(carbamothioylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(carbamothioylamino)benzoic acid
• (o-Carboxyphenyl)thiourea
• Anthranilic acid, N-(thiocarbamoyl)-
• SCHEMBL3627546
• 2-{[Imino(sulfanyl)methyl]amino}benzoic acid
• N-(Thiocarbamoyl)anthranilic acid
• 33942-49-3
• 2-[(Aminothioxomethyl)amino]benzoic acid
• Benzoic acid, o-thioureido-
• Benzoic acid, 2-((aminothioxomethyl)amino)-
• thioureidobenzoic acid
• DTXSID60955522
• BRN 3269455
• STL453325
• 4-14-00-01050 (Beilstein Handbook Reference)
• N-(2-Carboxyphenyl)thiourea
• DB-202336
• 2-Thioureidobenzoic acid

• Inchi： 1S/C8H8N2O2S/c9-8(13)10-6-4-2-1-3-5(6)7(11)12/h1-4H,(H,11,12)(H3,9,10,13)
• InChI Key： GGSMMCFFEBSAKX-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 196.03074
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.508
• Boiling Point: 382.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.761
• PSA: 75.35

Additional information on 2-(carbamothioylamino)benzoic acid

Introduction to 2-(carbamothioylamino)benzoic acid (CAS No. 33942-49-3)

2-(carbamothioylamino)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 33942-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoic acid derivatives category, characterized by its unique structural motif featuring a carbamothioylamino functional group. The presence of this moiety imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents and agrochemicals.

The structural framework of 2-(carbamothioylamino)benzoic acid consists of a benzoic acid core substituted with a carbamothioylamino group at the 2-position. This substitution pattern introduces both hydrophilic and hydrophobic interactions, which are critical for modulating its solubility and bioavailability in various applications. The benzoic acid moiety is well-known for its role in drug design due to its ability to enhance binding affinity and metabolic stability, while the carbamothioylamino group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, 2-(carbamothioylamino)benzoic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The benzoic acid derivative class is renowned for its anti-inflammatory properties, and modifications at the 2-position have been shown to enhance pharmacological activity. For instance, studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in NSAID development.

Furthermore, 2-(carbamothioylamino)benzoic acid has been explored as a building block in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The carbamothioylamino group provides a versatile handle for covalent bond formation with kinase active sites, leading to the development of potent inhibitors. Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of optimizing the substitution pattern around the benzoic acid core to improve binding affinity and selectivity against specific kinases.

Another area where 2-(carbamothioylamino)benzoic acid has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. The unique structural features of this compound allow for interactions with bacterial cell wall biosynthesis pathways, leading to mechanisms that disrupt bacterial growth. Preliminary studies have indicated that derivatives of 2-(carbamothioylamino)benzoic acid exhibit promising activity against Gram-positive and Gram-negative bacteria, making them attractive candidates for further development.

The synthesis of 2-(carbamothioylamino)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as benzoic acid and thiol compounds. The introduction of the carbamothioylamino group often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have significantly improved the efficiency and scalability of its production.

In conclusion, 2-(carbamothioylamino)benzoic acid (CAS No. 33942-49-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing NSAIDs, kinase inhibitors, and antimicrobial agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.